8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-fluoro-1-(4-methylphenyl)-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H16FN3/c1-15-7-10-18(11-8-15)27-23-19-13-17(24)9-12-21(19)25-14-20(23)22(26-27)16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key: MLGWXDPADRPSFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C4C=C(C=CC4=NC=C3C(=N2)C5=CC=CC=C5)F
• Molecular Formula: C23H16FN3
• Molecular Weight: 353.4 g/mol

Description

The compound “8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” is a complex organic molecule that belongs to the class of quinolines. Quinolines are a type of heterocyclic aromatic organic compound, which means they contain at least one atom that is not carbon in their ring structure. They are known for their wide range of biological and pharmacological activities.

Scientific Research Applications

8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline has been used in a number of scientific research applications. One such application is the synthesis of novel compounds. This compound has been used for the synthesis of novel heterocyclic compounds, such as 2-amino-4-methyl-5-phenyl-1H-pyrazolo[4,3-c]quinoline, which has been shown to possess anti-inflammatory and antioxidant properties. This compound has also been used in the synthesis of other compounds, such as 4-amino-2-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline, which has been shown to possess antifungal and antibacterial properties.

Mechanism of Action

Target of Action

The primary targets of 8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria respectively . The compound interacts with these targets to exert its pharmacological effects .

Mode of Action

The compound interacts with its targets through a process known as molecular docking . This involves the compound binding to specific sites on the target organisms, leading to changes in their biological functions .

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it can be inferred that the compound interferes with the life cycles of leishmania and plasmodium, disrupting their ability to infect and proliferate within host cells .

Pharmacokinetics

These properties would determine the compound’s bioavailability, or the extent and rate at which it reaches its site of action .

Result of Action

The compound has demonstrated potent antileishmanial and antimalarial activities . In vitro and in vivo studies have shown that it can inhibit the growth of Leishmania aethiopica and Plasmodium berghei, with one derivative showing superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate respectively .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors . These could include the physiological conditions within the host organism, such as pH and temperature, as well as external factors like light and humidity .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline in laboratory experiments is its low cost and ease of synthesis. This makes it an attractive option for researchers who are looking for a low cost and easy to synthesize compound. However, there are some limitations to using this compound in laboratory experiments. For example, its mechanism of action is not yet fully understood, which can make it difficult to predict the effects of the compound on various biochemical and physiological processes. Additionally, this compound is a heterocyclic compound, which means it can be difficult to purify and isolate in the laboratory.

Future Directions

There are a number of potential future directions for the use of 8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline in scientific research. One potential direction is to further investigate its mechanism of action, in order to better understand how it affects various biochemical and physiological processes. Additionally, further research could be conducted on the potential therapeutic applications of this compound, such as its potential to be used in the development of new drugs. Finally, further research could be conducted on the potential of this compound to be used in the synthesis of novel compounds, in order to discover new compounds with useful properties.

Synthesis Methods

8-fluoro-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline can be synthesized through a process known as the Suzuki reaction. This reaction involves the coupling of an aryl boronic acid with a halogenated aryl halide in the presence of a palladium catalyst. The reaction typically takes place in a solvent such as dimethylformamide (DMF) and is carried out at a temperature of around 80°C. The reaction can be optimized by varying the reaction conditions, such as the temperature, the type of solvent, and the concentration of the reagents.